4-[(4-fluorophenyl)sulfonyl]-N-(3-methylphenyl)-1-piperazinecarbothioamide

• IUPAC Name: 4-(4-fluorophenyl)sulfonyl-N-(3-methylphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C18H20FN3O2S2/c1-14-3-2-4-16(13-14)20-18(25)21-9-11-22(12-10-21)26(23,24)17-7-5-15(19)6-8-17/h2-8,13H,9-12H2,1H3,(H,20,25)
• InChI Key: BOLLKYHJVPKZOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=S)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H20FN3O2S2
• Molecular Weight: 393.5 g/mol

Description

4-[(4-fluorophenyl)sulfonyl]-N-(3-methylphenyl)-1-piperazinecarbothioamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 4-[(4-fluorophenyl)sulfonyl]-N-(3-methylphenyl)-1-piperazinecarbothioamide is not fully understood. However, it is believed to act on the GABAergic system, which is involved in regulating neuronal excitability. It may also interact with other neurotransmitter systems, such as the glutamatergic system.
Biochemical and Physiological Effects:
Studies have shown that 4-[(4-fluorophenyl)sulfonyl]-N-(3-methylphenyl)-1-piperazinecarbothioamide can affect several biochemical and physiological processes. It has been shown to increase GABA levels in the brain, which could contribute to its anticonvulsant effects. It also reduces the production of inflammatory cytokines, which could explain its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(4-fluorophenyl)sulfonyl]-N-(3-methylphenyl)-1-piperazinecarbothioamide in lab experiments is that it has shown promising results in animal models, suggesting it may have therapeutic potential. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to develop into a viable treatment.

Future Directions

There are several potential future directions for research on 4-[(4-fluorophenyl)sulfonyl]-N-(3-methylphenyl)-1-piperazinecarbothioamide. One direction could be to investigate its potential as a treatment for epilepsy, given its anticonvulsant effects. Another direction could be to explore its anti-inflammatory effects and potential for treating inflammatory diseases. Further research could also help to elucidate its mechanism of action and identify other potential therapeutic applications.

Synthesis Methods

The synthesis of 4-[(4-fluorophenyl)sulfonyl]-N-(3-methylphenyl)-1-piperazinecarbothioamide involves the reaction of 4-fluorobenzenesulfonyl chloride with 3-methylphenylpiperazine followed by the addition of carbon disulfide and sodium hydroxide. The resulting compound is a white solid with a melting point of 173-174°C.

Scientific Research Applications

Several studies have investigated the potential therapeutic properties of 4-[(4-fluorophenyl)sulfonyl]-N-(3-methylphenyl)-1-piperazinecarbothioamide. One study showed that it has anticonvulsant activity in animal models, suggesting it may have potential as a treatment for epilepsy. Another study found that it has anti-inflammatory effects, which could make it a candidate for treating inflammatory diseases such as rheumatoid arthritis.